Cas no 2228522-72-1 (tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate
• CAS No: 2228522-72-1
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6226880
• PubChem ID: 165690168
• Update Time: 2025-08-05

tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate
• EN300-1892513
• tert-butyl N-{2-[1-(hydroxymethyl)cyclobutyl]-4-methoxyphenyl}carbamate
• 2228522-72-1

• Inchi： InChI=1S/C17H25NO4/c1-16(2,3)22-15(20)18-14-7-6-12(21-4)10-13(14)17(11-19)8-5-9-17/h6-7,10,19H,5,8-9,11H2,1-4H3,(H,18,20)
• InChI Key： GAJZCBPWDQWYOF-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)OC)CCC1

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2228522-72-1)

Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate, identified by its CAS number 2228522-72-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex aromatic system, contribute to its unique chemical properties and reactivity.

The molecular structure of Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate consists of a carbamate functional group attached to a phenyl ring substituted with a methoxy group. The phenyl ring is further connected to a cyclobutyl moiety, which includes a hydroxymethyl group. This intricate arrangement of functional groups makes the compound a versatile scaffold for drug design and discovery.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that target specific biological pathways. Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate has been studied for its potential pharmacological effects, particularly in the context of modulating enzyme activity and receptor binding. The tert-butyl group, known for its steric hindrance properties, can influence the binding affinity and selectivity of the compound towards its target proteins.

The cyclobutyl moiety in the structure adds another layer of complexity, contributing to the compound's overall shape and electronic properties. This feature can be particularly important in designing molecules that interact with specific binding pockets in biological targets. The hydroxymethyl group provides a site for potential hydrogen bonding interactions, which can enhance the compound's solubility and bioavailability.

Research in the field of medicinal chemistry has shown that modifications to the aromatic system can significantly alter the biological activity of small molecules. The methoxy group on the phenyl ring in Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate may play a crucial role in determining its pharmacokinetic properties. This group can influence metabolic pathways and binding interactions, making it a key focus in structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging molecular modeling techniques, scientists can simulate how Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate interacts with biological targets at the atomic level. These studies have provided valuable insights into the compound's potential therapeutic applications.

The synthesis of Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed chemists to access this compound efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system present in the molecule.

In conclusion, Tert-butyl N-{2-1-(hydroxymethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2228522-72-1) is a promising compound with potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.